Copper--palladium (3/2)

• CAS No.: 78402-97-8
• Molecular Formula: Cu6Pd4
• Molecular Weight: 807.0 g/mol
• IUPAC Name: copper;palladium
• InChI: InChI=1S/6Cu.4Pd
• InChI Key: QBLSEEBTOWPORB-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Pd].[Pd].[Pd].[Pd]

Description

Copper-palladium (Cu-Pd) alloys, particularly the 3:2 molar ratio (≈40 at.% Pd), are notable for their tunable physicochemical properties and diverse applications in catalysis, materials science, and biomedicine. These alloys are synthesized via chemical vapor deposition (CVD) using precursors like [(hfac)Cu(I)vtms] and [Pd(hfac)₂], yielding high-purity films with controlled microstructure and oxidation resistance up to 300°C in air, outperforming pure copper . The Cu-Pd system exhibits complex phase behavior, with studies confirming the formation of ordered L12 superstructures in low-palladium-content alloys (e.g., Cu-5.9 at.% Pd), enhancing mechanical strength during annealing . In catalysis, Cu-Pd alloys demonstrate synergistic effects, improving selectivity in CO₂ reduction and cross-coupling reactions . Biomedical applications leverage their photothermal efficiency and autophagy induction for cancer therapy .

Comparison with Similar Compounds

Table 1: Oxidation Resistance Comparison

Material	Oxidation Resistance Temperature (°C)	Reference
Cu-Pd (3/2) CVD Film	300
Pure Cu CVD Film	<300

Thermal Conductivity: Cu-Pd Alloys vs. Hybrid Nanofluids

Cu-Pd hybrid nanofluids show morphology-dependent thermal conductivity. At a 20:1 Cu:Pd ratio, spherical nanoparticles achieve an 18.8% enhancement at 80°C, whereas nanorod-sphere hybrids (1:1 ratio) exhibit lower performance. The 3:2 ratio’s thermal properties remain underexplored but likely balance Pd's electron scattering and Cu's conductivity .

Table 2: Thermal Conductivity of Cu-Pd Nanofluids

Molar Ratio (Cu:Pd)	Morphology	% Enhancement at 80°C	Reference
20:1	Spherical Nanoparticles	18.8
1:1	Nanorod-Sphere Hybrid	<18.8

Mechanical Properties: Cu-Pd (3/2) vs. Cu-Pd-Ag Alloys

Cu-Pd-Ag alloys surpass Cu-Pd (3/2) in microhardness due to Ag-induced solid solution strengthening. Low-temperature annealing of Cu-Pd-Ag triggers decomposition of supersaturated phases, precipitating submicrocrystalline particles that enhance strength. Cu-Pd (3/2) relies on L12 ordering for hardness, which is less pronounced .

Table 3: Mechanical Properties Comparison

Alloy	Microhardness (HV)	Key Strengthening Mechanism	Reference
Cu-Pd (3/2)	Moderate	L12 Ordering
Cu-Pd-Ag (e.g., 5% Ag)	High	Ag Precipitation

Catalytic Performance: CO₂ Reduction and Cross-Coupling Reactions

• CO₂ Reduction: Cu-Pd (3/2) nanoalloys tailor selectivity toward CO, achieving Faradaic efficiencies >80%, whereas Au-Cu nanoparticles favor C₁ products (e.g., formate) .
• Cross-Coupling: Cu-Pd nanoparticles (NPs) enable room-temperature acyl Sonogashira reactions, outperforming pure CuNPs requiring 80°C. Pd’s electron-rich surface facilitates oxidative addition .

Table 4: Catalytic Performance in CO₂ Reduction

Catalyst	Main Product	Selectivity (%)	Reference
Cu-Pd (3/2) Nanoalloy	CO	>80
Au-Cu Nanoparticles	Formate	~70

Table 5: Biomedical Performance Comparison

Nanoparticle	Photothermal Efficiency (%)	Autophagy Induction	Reference
Cu-Pd TNPs	~40	Yes
PdNPs	~50	No